Cas no 1520188-10-6 (2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole)

• Product Name: 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole
• CAS No: 1520188-10-6
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5738412
• PubChem ID: 80315776
• Update Time: 2025-10-28

2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 1520188-10-6
• EN300-1146120
• AKOS018878481
• 2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole
• Thiazole, 2-[(3-azetidinyloxy)methyl]-4,5-dimethyl-
• 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole

• Inchi： 1S/C9H14N2OS/c1-6-7(2)13-9(11-6)5-12-8-3-10-4-8/h8,10H,3-5H2,1-2H3
• InChI Key： WQNAIXWRMURPGW-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1COC1CNC1

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 310.2±42.0 °C(Predicted)
• pka: 9.43±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole

Introduction to 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole (CAS No. 1520188-10-6)

2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole, identified by its Chemical Abstracts Service number CAS No. 1520188-10-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a thiazole core, which is a well-established scaffold in drug discovery due to its broad biological activity and favorable pharmacokinetic properties. The presence of an azetidine moiety linked via an ether bond introduces unique conformational flexibility, making this compound a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The compound's structure combines the electron-deficient thiazole ring with the saturated azetidine cycle, creating a potential platform for modulating various biological pathways. The 4,5-dimethyl substitution pattern further fine-tunes the electronic and steric properties of the molecule, which can influence its interactions with biological targets. Such structural features are particularly relevant in the context of developing novel small-molecule inhibitors or modulators for diseases where thiazole derivatives have demonstrated efficacy.

In recent years, there has been a surge in research focused on designing molecules that exploit the unique properties of heterocyclic compounds. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral activities. The incorporation of an azetidine ring into these systems has opened up new avenues for drug design, as azetidine-based structures can exhibit enhanced binding affinity and selectivity due to their rigid yet adaptable framework. This has led to increased interest in compounds like 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole, which may serve as lead candidates for further medicinal chemistry optimization.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of modern synthetic methodologies and medicinal chemistry principles. The introduction of the ether linkage between the azetidine and thiazole moieties requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct this bond efficiently. These synthetic strategies not only demonstrate the versatility of current chemical tools but also underscore the importance of methodological innovation in enabling access to complex molecular architectures.

The biological activity of 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole has been preliminarily investigated in several in vitro assays. Initial studies suggest that this compound exhibits notable interactions with specific enzymes and receptors implicated in various pathological processes. For instance, preliminary docking studies have indicated potential binding to targets involved in metabolic disorders and neurodegenerative diseases. These findings align with the broader trend toward identifying novel therapeutics that leverage thiazole-based scaffolds for their biological efficacy.

One particularly exciting aspect of this compound is its potential role as a kinase inhibitor. Kinases are critical enzymes in cellular signaling pathways, and dysregulation of their activity is implicated in numerous diseases, including cancer and inflammatory conditions. The structural features of 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole, particularly the combination of the thiazole and azetidine moieties, make it an attractive candidate for modulating kinase activity. Recent advancements in structure-based drug design have enabled more precise targeting of these enzymes, and compounds like this one could serve as valuable tools for understanding kinase mechanisms and developing next-generation inhibitors.

Another area of interest is the compound's potential application in antibiotic discovery. The rise of antibiotic-resistant pathogens has necessitated the development of novel antimicrobial agents with unique mechanisms of action. Thiazole derivatives have long been recognized for their antimicrobial properties, and modifications such as those seen in 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole could enhance their efficacy against resistant strains. By exploring new structural motifs within this class of compounds, researchers may uncover molecules capable of overcoming existing resistance mechanisms.

The pharmacokinetic profile of this compound is also a critical consideration in its development as a therapeutic agent. Factors such as solubility, metabolic stability, and membrane permeability must be carefully evaluated to ensure that it can reach its target site effectively within an organism. Computational modeling techniques have been increasingly used to predict these properties early in the drug discovery process. For instance, molecular dynamics simulations can provide insights into how 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole behaves within biological membranes or interacts with protein targets at an atomic level.

Furthermore, green chemistry principles are being integrated into the synthesis of this compound to minimize environmental impact while maintaining high yields and purity standards. Techniques such as solvent-free reactions or catalytic methods that reduce waste are being explored to align with sustainable practices in pharmaceutical manufacturing. These efforts not only contribute to cost-effective production but also reflect broader industry trends toward environmentally responsible chemical synthesis.

The future direction of research on 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-thiazole will likely involve expanding its chemical space through derivatization studies or exploring its use in combination therapies. By systematically modifying key structural features or testing it alongside other compounds known to affect similar pathways, researchers can gain deeper insights into its therapeutic potential across multiple disease indications.

In conclusion, 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-l,3-thiazole (CAS No. 1520188-l0-l) represents a fascinating example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of heterocyclic moieties, combined with preliminary biological activity, positions it as a promising candidate for further development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping next-generation therapeutics.